Cas no 679806-67-8 (1-Isopropyl-1H-1，2，3-benzotriazole-5-carbonyl chloride)

• Product Name: 1-Isopropyl-1H-1，2，3-benzotriazole-5-carbonyl chloride
• CAS No: 679806-67-8
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• MDL: MFCD03407978
• CID: 968084
• PubChem ID: 2794603
• Update Time: 2025-04-19

1-Isopropyl-1H-1，2，3-benzotriazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1,2,3-benzotriazole-5-carbonyl chloride
• 1-propan-2-ylbenzotriazole-5-carbonyl chloride
• 1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride
• 1-iso-Propyl-1H-1,2,3-benzotriazole-5-carbonylchloride
• A835951
• FT-0644834
• 1-propan-2-yl-5-benzotriazolecarbonyl chloride
• GERANYLCAPRYLATE
• 1-isopropyl-1h-1,2,3-benzotriazole-5-carbonylchloride
• 1-iso-propyl-1h-1,2,3-benzotriazole-5-carbonyl chloride
• J-504814
• MFCD03407978
• SCHEMBL1020492
• 679806-67-8
• 1-(propan-2-yl)-1H-1,2,3-benzotriazole-5-carbonyl chloride
• DTXSID00383249
• 1-isopropylbenzotriazole-5-carbonyl chloride
• 1-Isopropyl-1H-benzo[d][1,2,3]triazole-5-carbonyl chloride
• DB-019227
• 1-Isopropyl-1H-1，2，3-benzotriazole-5-carbonyl chloride

• MDL： MFCD03407978
• Inchi： 1S/C10H10ClN3O/c1-6(2)14-9-4-3-7(10(11)15)5-8(9)12-13-14/h3-6H,1-2H3
• InChI Key： ZNJHENRZPYCHJO-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(C=1)N=NN2C(C)C)=O

Computed Properties

• Exact Mass: 223.05100
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78000
• LogP: 2.39120